Cas no 1148-87-4 (Isoxazole,5-(4-chlorophenyl)-3-phenyl-)

• Product Name: Isoxazole,5-(4-chlorophenyl)-3-phenyl-
• CAS No: 1148-87-4
• MF: C₁₅H₁₀ClNO
• MW: 255.699002742767
• CID: 183925
• PubChem ID: 279127
• Update Time: 2025-04-19

Isoxazole,5-(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-(4-chlorophenyl)-3-phenyl-
• 5-(4-chlorophenyl)-3-phenyl-1,2-oxazole
• 3-Phenyl-5-(4-chlor-phenyl)-isoxazol
• 3-phenyl-5-(p-chlorophenyl)-isoxazole
• 3-Phenyl-5-(p-chlorphenyl)-isoxazol
• 5-(4'-chlorophenyl)-3-phenylisoxazole
• 5-(4-chlorophenyl)-3-phenylisoxazole
• 5-(4-chloro-phenyl)-3-phenyl-isoxazole
• 5-(4-Chlor-phenyl)-3-phenyl-isoxazol
• 5-(p-Chlorophenyl)-3-phenylisoxazole
• AC1L5PJA
• AC1Q3SHE
• AR-1G5674
• CTK4A8962
• Isoxazole, 5-(p-chlorophenyl)-3-phenyl-
• NSC129404
• DTXSID20299318
• CHEMBL2272004
• 1148-87-4
• 5-(4-Chlorophenyl)-3-phenylisoxazole #
• KRYRJGHZBHLLGM-UHFFFAOYSA-N
• NSC-129404
• Isoxazole, 5-(4-chlorophenyl)-3-phenyl-

• Inchi： 1S/C15H10ClNO/c16-13-8-6-12(7-9-13)15-10-14(17-18-15)11-4-2-1-3-5-11/h1-10H
• InChI Key： KRYRJGHZBHLLGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=NO1

Computed Properties

• Exact Mass: 255.0452
• Monoisotopic Mass: 255.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03
• LogP: 4.66200